Cas no 197901-00-1 ((2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate)

(2S,3S)-2,3-Dihydroxybutanedioic Acid, also known as L-tartaric acid, is a naturally occurring dicarboxylic acid widely used in pharmaceuticals, food additives, and chiral synthesis. Its stereospecific configuration makes it valuable as a resolving agent and catalyst in asymmetric synthesis. Ethyl (3R)-3-benzylpiperidine-3-carboxylate is a chiral piperidine derivative serving as a key intermediate in medicinal chemistry, particularly for the synthesis of bioactive compounds. Its rigid structure and stereocenter enable precise control in the development of pharmacologically active molecules. Both compounds offer high purity and consistent performance, making them essential for research and industrial applications requiring enantioselective precision.
(2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate structure
197901-00-1 structure
Product Name:(2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate
CAS No:197901-00-1
MF:C19H27NO8
MW:397.419586420059
MDL:MFCD18459332
CID:1389872
Update Time:2025-11-03

(2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2,3-dihydroxybutanedioic acid, ethyl (3R)-3-benzylpiperid ine-3-carboxylate
    • (2S,3S)-2,3-dihydroxybutanedioic acid
    • ethyl (3R)-3-benzylpiperid ine-3-carboxylate
    • 3-Piperidinecarboxylic acid, 3-(phenylmethyl)-, ethyl ester, (R)-, (2R,3R)-2,3-dihydroxybutanedioate (1:1) (9CI)
    • (2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate
    • MDL: MFCD18459332
    • Inchi: 1S/C15H21NO2.C4H6O6/c1-2-18-14(17)15(9-6-10-16-12-15)11-13-7-4-3-5-8-13;5-1(3(7)8)2(6)4(9)10/h3-5,7-8,16H,2,6,9-12H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t15-;1-,2-/m11/s1
    • InChI Key: CAKLGGBFHGXOOL-KBYGAXRISA-N
    • SMILES: [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.C(C1C=CC=CC=1)[C@]1(CNCCC1)C(=O)OCC

Computed Properties

  • Exact Mass: 397.17371

Experimental Properties

  • PSA: 153.39

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Additional information on (2s,3s)-2,3-dihydroxybutanedioic Acid; Ethyl (3r)-3-benzylpiperid Ine-3-carboxylate

Introduction to CAS No. 197901-00-1 and Its Related Compounds

The compound with CAS No. 197901-00-1, known as (2S,3S)-2,3-dihydroxybutanedioic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a dihydroxy diacid derivative, which has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in the synthesis of advanced materials and its involvement in metabolic pathways.

Ethyl (3R)-3-benzylpiperidine-3-carboxylate is another compound closely associated with CAS No. 197901-00-1. This molecule belongs to the class of piperidine derivatives and has been extensively studied for its pharmacological properties. The stereochemistry at the 3R position plays a crucial role in determining its biological activity. Recent research has focused on its potential as a precursor for drug development and its ability to act as a chiral building block in asymmetric synthesis.

The combination of these two compounds has opened new avenues in chemical synthesis and drug discovery. For instance, (2S,3S)-2,3-dihydroxybutanedioic acid has been utilized as a chiral auxiliary in the synthesis of complex molecules, while ethyl (3R)-3-benzylpiperidine-3-carboxylate has shown promise in the development of enantioselective catalysts. These advancements underscore the importance of understanding their chemical properties and exploring their applications further.

Recent studies have also explored the environmental impact of these compounds. Researchers have investigated their biodegradability and toxicity profiles, which are critical factors for their safe use in industrial and pharmaceutical settings. The findings suggest that both compounds exhibit moderate biodegradability under specific conditions, making them suitable for eco-friendly applications.

In conclusion, CAS No. 197901-00-1 and its related compounds represent a fascinating area of research with wide-ranging implications. Their unique chemical properties, combined with recent advancements in synthetic methodologies and biological applications, position them as key players in the development of novel materials and therapeutic agents.

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